2-Chloro-4-(2-nitrophenoxy)pyrimidine

• IUPAC Name: 2-chloro-4-(2-nitrophenoxy)pyrimidine
• InChI: InChI=1S/C10H6ClN3O3/c11-10-12-6-5-9(13-10)17-8-4-2-1-3-7(8)14(15)16/h1-6H
• InChI Key: MMYNPBHAOMFDMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OC2=NC(=NC=C2)Cl
• Molecular Formula: C10H6ClN3O3
• DSSTOX Substance ID: DTXSID701288658
• Molecular Weight: 251.62 g/mol
• CAS RN: 353259-09-3

Description

2-Chloro-4-(2-nitrophenoxy)pyrimidine, also known as CNP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. CNP is a heterocyclic compound that contains a pyrimidine ring, a chlorine atom, and a nitrophenyl group.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(2-nitrophenoxy)pyrimidine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in cancer cells. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
2-Chloro-4-(2-nitrophenoxy)pyrimidine has been shown to have both biochemical and physiological effects. In vitro studies have shown that 2-Chloro-4-(2-nitrophenoxy)pyrimidine inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has also been shown to inhibit the growth of bacteria and fungi.
In vivo studies have shown that 2-Chloro-4-(2-nitrophenoxy)pyrimidine has low toxicity and does not cause significant adverse effects in animals. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been shown to have a half-life of around 3 hours in rats, indicating that it is rapidly metabolized and eliminated from the body.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(2-nitrophenoxy)pyrimidine has several advantages for lab experiments. It is relatively easy to synthesize, and it is commercially available. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has also been shown to have low toxicity and is considered safe for use in animals.
However, there are some limitations to using 2-Chloro-4-(2-nitrophenoxy)pyrimidine in lab experiments. 2-Chloro-4-(2-nitrophenoxy)pyrimidine is not very soluble in water, which can make it difficult to work with in aqueous solutions. 2-Chloro-4-(2-nitrophenoxy)pyrimidine is also sensitive to light and air, which can cause it to degrade over time.

Future Directions

There are several future directions for research on 2-Chloro-4-(2-nitrophenoxy)pyrimidine. One area of interest is the development of new synthetic methods for 2-Chloro-4-(2-nitrophenoxy)pyrimidine and its derivatives. Another area of interest is the investigation of the pharmacological properties of 2-Chloro-4-(2-nitrophenoxy)pyrimidine and its potential applications in the treatment of various diseases.
In addition, there is a need for further studies on the mechanism of action of 2-Chloro-4-(2-nitrophenoxy)pyrimidine and its interactions with various enzymes and proteins. Future research could also focus on the development of new 2-Chloro-4-(2-nitrophenoxy)pyrimidine-based materials for use in organic electronics and other applications.
Conclusion:
In conclusion, 2-Chloro-4-(2-nitrophenoxy)pyrimidine is a versatile compound with potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been shown to have low toxicity and is considered safe for use in animals. Further research is needed to fully understand the mechanism of action of 2-Chloro-4-(2-nitrophenoxy)pyrimidine and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-Chloro-4-(2-nitrophenoxy)pyrimidine involves the reaction of 2-chloro-4-hydroxypyrimidine with 2-nitrophenol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of around 100°C. The resulting 2-Chloro-4-(2-nitrophenoxy)pyrimidine is obtained as a yellow crystalline solid with a melting point of 193-195°C.

Scientific Research Applications

2-Chloro-4-(2-nitrophenoxy)pyrimidine has been studied extensively for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has also been studied for its antimicrobial and antifungal properties.
In organic synthesis, 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been used as a building block for the synthesis of various heterocyclic compounds. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has also been employed as a key intermediate for the synthesis of pyrimidine-based fluorescent dyes.
In materials science, 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been explored for its potential applications in organic electronics. 2-Chloro-4-(2-nitrophenoxy)pyrimidine has been used as a dopant for organic semiconductors, and it has been shown to improve the performance of organic light-emitting diodes.